Cas no 864922-26-9 (N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-26-9
• MF: C₁₇H₁₄FN₃O₂S₂
• MW: 375.440364360809
• CID: 6542090
• Update Time: 2025-07-21

N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• Acetamide, N-(4-fluorophenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C17H14FN3O2S2/c1-23-14-8-2-11(3-9-14)16-20-17(25-21-16)24-10-15(22)19-13-6-4-12(18)5-7-13/h2-9H,10H2,1H3,(H,19,22)
• InChI Key： BFWWZERRIGOUHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.77±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Professional Introduction to N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-26-9)

N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical chemistry. This compound, identified by its CAS number 864922-26-9, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The intricate arrangement of atoms within its molecular framework, including the presence of fluorine and methoxy substituents, contributes to its distinct reactivity and biological activity.

The compound's structure incorporates several key functional groups that are highly relevant to modern drug discovery. Specifically, the 1,2,4-thiadiazole core is a heterocyclic scaffold that is widely recognized for its pharmacological significance. Thiadiazole derivatives have been extensively studied for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a sulfanyl group at the 5-position of the thiadiazole ring further enhances its potential as a bioactive molecule. This modification introduces a polar region that can interact favorably with biological targets, thereby increasing the compound's binding affinity and therapeutic efficacy.

In recent years, there has been a growing interest in developing drugs that target specific enzymes and receptors involved in disease pathways. The N-(4-fluorophenyl) moiety in this compound plays a crucial role in modulating its interactions with biological systems. Fluorine atoms are known to influence the metabolic stability and binding affinity of molecules, making them valuable in medicinal chemistry. The presence of this substituent suggests that N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide may exhibit enhanced binding to its intended biological targets compared to analogous compounds lacking this feature.

The acetamide group at the 2-position of the molecule is another important feature that contributes to its pharmacological profile. Acetamides are commonly found in biologically active compounds due to their ability to form hydrogen bonds with polar residues in proteins. This interaction can be critical for achieving high selectivity and potency in drug design. Additionally, the combination of the acetamide group with the thiadiazole core creates a multifunctional entity that can engage multiple binding sites on biological targets, potentially leading to synergistic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and activities of such compounds with greater accuracy. Studies have shown that N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide interacts favorably with several key enzymes and receptors implicated in various diseases. For instance, preliminary computational studies suggest that it may bind to enzymes involved in inflammation pathways, potentially making it a candidate for treating inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiadiazole ring through cyclocondensation reactions and subsequent functionalization with sulfanyl and acetamide groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorine and methoxy substituents at specific positions on the aromatic rings. These methods not only enhance reaction efficiency but also improve the overall quality of the final product.

Evaluation of N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide in preclinical studies has revealed promising results regarding its pharmacokinetic properties. Preliminary data indicate that it exhibits good solubility in aqueous media and moderate oral bioavailability, which are critical factors for drug development. Additionally, studies on its metabolic stability suggest that it undergoes slow degradation in vivo, allowing for extended half-life and sustained therapeutic action.

The compound's potential therapeutic applications extend beyond inflammation management. Research has indicated that it may also exhibit antiviral and anticancer activities. The ability of N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide to interfere with viral replication cycles or inhibit tumor growth has been observed in cell-based assays. These findings highlight its versatility as a lead compound for developing novel treatments against a range of diseases.

In conclusion, N-(4-fluorophenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-26-9) is a structurally complex and functionally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its mechanisms of action and pharmacological effects, this compound is poised to play a crucial role in the development of next-generation therapeutics.